![molecular formula C8H7NOS B011606 Benzo[d]thiazol-6-ylmethanol CAS No. 19989-66-3](/img/structure/B11606.png)
Benzo[d]thiazol-6-ylmethanol
Overview
Description
Benzo[d]thiazole derivatives are a class of heterocyclic compounds that have attracted considerable interest in the fields of medicinal chemistry, organic electronics, and material science due to their diverse chemical and physical properties. These compounds serve as key building blocks in the synthesis of various bioactive molecules and materials with unique optoelectronic characteristics.
Synthesis Analysis
The synthesis of benzo[d]thiazole derivatives often involves cyclization reactions, halogenation, and condensation steps. For example, direct alkylation of 2-(4-thiazolyl)benzimidazole with 1,6-dibromohexane via phase-transfer catalysis has been reported to efficiently synthesize specific benzo[d]thiazole derivatives in high yields (El Bourakadi et al., 2020).
Scientific Research Applications
Synthesis and Biological Activities
Benzo[d]thiazol-6-ylmethanol is a derivative within the broader class of benzothiazole compounds, which are recognized for their significant role in medicinal chemistry due to their versatile biological activities. Benzothiazoles, including this compound, have been the focus of extensive research due to their potential in developing new therapeutic agents with diverse pharmacological activities. These activities range from antimicrobial, anti-viral, and anti-cancer to anti-inflammatory effects, highlighting the compound's importance in the field of drug discovery and development.
One of the key attributes of benzothiazole derivatives is their ability to serve as building blocks for the synthesis of bioactive molecules. These compounds possess a unique structure that allows for various substitutions, which can enhance their biological activities. For instance, structural modifications at specific positions on the benzothiazole ring have been shown to result in derivatives with increased potency and selectivity for certain biological targets (Bhat & Belagali, 2020). This flexibility in structural modification makes this compound and its analogs highly valuable for medicinal chemistry research.
Anticancer Potential
The anticancer potential of benzothiazole derivatives is one of the most studied applications. Research has demonstrated that certain benzothiazole derivatives exhibit potent anticancer activities across various cancer cell lines. These activities are often attributed to the compounds' ability to interfere with cellular processes essential for cancer cell growth and survival, such as DNA replication and cell cycle progression. For example, studies have shown that benzothiazole derivatives can act as inhibitors of key enzymes involved in cancer cell proliferation, thereby offering a promising approach for cancer therapy (Pathak et al., 2019).
Pharmacological Diversity
The pharmacological diversity of benzothiazole derivatives extends beyond anticancer activities. These compounds have been investigated for their potential in treating various other diseases and conditions, including microbial infections, inflammatory disorders, and neurodegenerative diseases. The broad spectrum of pharmacological activities associated with benzothiazole derivatives underscores their significance in drug discovery and the potential for developing new therapeutic agents with improved efficacy and safety profiles (Kamal et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Benzo[d]thiazol-6-ylmethanol is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the enzyme DprE1, which is essential for the survival of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives are known to interact with their target enzyme, dpre1, inhibiting its function . This inhibition disrupts the cell wall biosynthesis of the bacteria, leading to its death .
Biochemical Pathways
The inhibition of DprE1 affects the cell wall biosynthesis pathway in Mycobacterium tuberculosis. The disruption of this pathway leads to the death of the bacteria, thus exhibiting the compound’s anti-tubercular activity .
Result of Action
The result of the action of this compound is the inhibition of the growth of Mycobacterium tuberculosis. By inhibiting the enzyme DprE1, the compound disrupts the cell wall biosynthesis pathway, leading to the death of the bacteria .
properties
IUPAC Name |
1,3-benzothiazol-6-ylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NOS/c10-4-6-1-2-7-8(3-6)11-5-9-7/h1-3,5,10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZGXSRLIKDPNMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CO)SC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20591344 | |
Record name | (1,3-Benzothiazol-6-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20591344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19989-66-3 | |
Record name | (1,3-Benzothiazol-6-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20591344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(Hydroxymethyl)benzothiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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